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Cat. No.: B097430 Get Quote

An In-Depth Technical Guide to 1-
(Dimethylamino)cyclohexanecarbonitrile
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 1-
(Dimethylamino)cyclohexanecarbonitrile, a key chemical intermediate with significant

applications in pharmaceutical synthesis. This document details its chemical and physical

properties, provides an experimental protocol for its synthesis, and explores its role in the

development of active pharmaceutical ingredients (APIs). The information is presented to

support research, development, and manufacturing activities in the pharmaceutical and

chemical industries.

Chemical Identity and Properties
1-(Dimethylamino)cyclohexanecarbonitrile is a tertiary amine and a nitrile-containing cyclic

organic compound. Its chemical structure and properties make it a versatile building block in

organic synthesis.
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Table 1: Chemical and Physical Properties of 1-(Dimethylamino)cyclohexanecarbonitrile[1]

[2][3]

Property Value

Molecular Formula C₉H₁₆N₂

Molecular Weight 152.24 g/mol [1][2]

CAS Number 16499-30-2[2]

IUPAC Name 1-(dimethylamino)cyclohexane-1-carbonitrile[3]

Appearance Not specified in provided results

Boiling Point Not specified in provided results

Melting Point Not specified in provided results

Solubility Not specified in provided results

Density Not specified in provided results

Synthesis of 1-
(Dimethylamino)cyclohexanecarbonitrile
The synthesis of 1-(Dimethylamino)cyclohexanecarbonitrile can be achieved through a

Strecker-type reaction, a multicomponent reaction that is highly efficient for the preparation of

α-aminonitriles. This reaction involves the condensation of a ketone (cyclohexanone), an amine

(dimethylamine), and a cyanide source.

Experimental Protocol: Strecker Synthesis
This protocol outlines a general procedure for the synthesis of α-aminonitriles, which can be

adapted for 1-(Dimethylamino)cyclohexanecarbonitrile.

Materials:

Cyclohexanone

Dimethylamine hydrochloride
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Sodium cyanide or potassium cyanide

A suitable solvent (e.g., water, methanol, or a biphasic system)

Acid for workup (e.g., hydrochloric acid)

Organic solvent for extraction (e.g., diethyl ether or dichloromethane)

Procedure:

In a well-ventilated fume hood, dissolve dimethylamine hydrochloride in the chosen solvent

system.

Add cyclohexanone to the solution and stir to form the corresponding iminium ion

intermediate.

Carefully add a solution of sodium cyanide or potassium cyanide dropwise to the reaction

mixture. Caution: Cyanide salts are highly toxic. Handle with extreme care and appropriate

personal protective equipment.

Allow the reaction to proceed at a controlled temperature (e.g., room temperature or cooled

in an ice bath) with continuous stirring for a specified time until the reaction is complete

(monitoring by TLC or GC-MS is recommended).

Upon completion, quench the reaction by carefully adding an acid to neutralize the excess

cyanide and amine.

Extract the product into an organic solvent.

Wash the organic layer with brine and dry over an anhydrous salt (e.g., sodium sulfate or

magnesium sulfate).

Remove the solvent under reduced pressure to yield the crude 1-
(Dimethylamino)cyclohexanecarbonitrile.

Purify the product by distillation or chromatography as needed.

Figure 1: Synthesis of 1-(Dimethylamino)cyclohexanecarbonitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b097430?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

